1-(4-methylphenyl)-4-(6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepin-9-ylcarbonyl)-2-piperazinone

• IUPAC Name: 1-(4-methylphenyl)-4-(6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carbonyl)piperazin-2-one
• InChI: InChI=1S/C18H22N6O2/c1-13-5-7-14(8-6-13)23-11-10-22(12-16(23)25)18(26)15-4-2-3-9-24-17(15)19-20-21-24/h5-8,15H,2-4,9-12H2,1H3
• InChI Key: KMYIEKWUBOFAOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C3CCCCN4C3=NN=N4
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex compounds often involves multi-step chemical processes, including condensation, oxidation, and reductive amination. For instance, a related compound, 5-benzyl-4,5,6,7-tetrahydropyrazolo[1,5-a]piperazine, was synthesized through a sequence involving condensation, oxidation, reductive amination, chlorination, and cyclization, demonstrating the intricate steps needed to construct such molecules (Teng Da-wei, 2013).

Molecular Structure Analysis

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives often include cyclocondensation and Mannich reactions, leading to the formation of novel compounds with potential biological activity. For example, a series of novel derivatives involving piperazine were synthesized through these reactions, showing diverse biological activities (J. Kumar, G. Chawla, M. Akhtar, Kapendra Sahu, V. Rathore, S. Sahu, 2017).

Scientific Research Applications

Metabolism and Disposition in Humans

Studies on compounds with complex structures often focus on their metabolism and disposition within the human body. For instance, research on the metabolism of SB-649868, an orexin receptor antagonist, illustrates the comprehensive metabolic profiling these compounds undergo, involving high-performance liquid chromatography-mass spectrometry and NMR spectroscopy for metabolite characterization. Such research highlights the principal pathways of metabolism and the identification of significant metabolites, providing insights into how similar complex molecules might be processed and eliminated by the human body (Renzulli et al., 2011).

Pharmacokinetic Profiles

Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of pharmaceutical compounds. For example, the investigation into the pharmacokinetics of BMS-690514, an inhibitor targeting multiple receptors, demonstrates the extent of absorption, metabolism, and routes of excretion for such compounds. These studies reveal that complex molecules are subject to extensive metabolism and are excreted via multiple pathways, with significant implications for their therapeutic use and safety profiles (Christopher et al., 2010).